Sodium aluminate
Overview
Description
Sodium aluminate is an inorganic chemical that is used as an effective source of aluminium hydroxide for many industrial and technical applications . It is a white crystalline solid with a formula variously given as NaAlO2, NaAl(OH)4 (hydrated), Na2O·Al2O3, or Na2Al2O4 .
Synthesis Analysis
Sodium aluminate can be prepared from basic aluminum sulfate (BAS). The process involves transforming BAS into sodium dawsonite (NaAl∙(OH)2∙CO3) by treating BAS with sodium carbonate aqueous solution at various temperatures and times . Another method involves reacting gibbsite and liquid base to obtain a coarse solution, which is then purified to obtain a refined solution, and finally spray-dried to obtain the final product .Molecular Structure Analysis
Sodium aluminate’s chemical structure is made up of sodium ions (Na+) and aluminate ions (AlO2–). The aluminate ion consists of an aluminum atom surrounded by four oxygen atoms, forming a tetrahedral structure .Chemical Reactions Analysis
Sodium aluminate generates a strong base in water and reacts violently with acids. It is also formed by the action of sodium hydroxide on elemental aluminium, which is an amphoteric metal .Physical And Chemical Properties Analysis
Sodium aluminate typically exists as a white, crystalline solid under normal conditions. It is odorless and has a strongly alkaline taste. While sodium aluminate is insoluble in water, it is soluble in strong alkali solutions due to the ionic nature of the compound .Scientific Research Applications
Synthesis of Aluminum Nitride
Sodium aluminate has been used in the synthesis of Aluminum Nitride . The transformation process between sodium aluminate and aluminum nitride is carried out via the direct nitridation of θ-Al2O3, η-Al2O3 . This work provides a new path for reduced energy consumption in the aluminum nitride industry .
Water Treatment
Sodium aluminate is a key chemical in the process of water treatment . It aids in the coagulation and settling of impurities, leading to cleaner water .
Ceramics and Glass Manufacturing
In the field of ceramics and glass manufacturing , sodium aluminate is used as a fluxing agent . The addition of sodium aluminate helps to lower the melting point of these materials, making the manufacturing process more efficient .
Paper Industry
In the paper industry , sodium aluminate is used in the pulping process to improve the paper’s resistance to water and increase its brightness .
Transesterification of Glycerol
Sodium aluminate has been used in the transesterification of glycerol with dimethyl carbonate to synthesize glycerol carbonate .
Isomerization of D-Glucose
It has been used in the isomerization of D-glucose into D-fructose .
Biodiesel Synthesis
Sodium aluminate has been used to synthesize biodiesel from Jatropha oil via transesterification .
Conversion of Alcohols
It has been used to convert alcohols into the corresponding unsymmetrical carbonate esters via carboxymethylation by using dimethyl carbonate .
Mechanism of Action
Target of Action
Sodium aluminate (NaAlO2) is an inorganic compound that primarily targets aluminum-rich minerals and cement materials . It is used as an effective source of aluminium hydroxide for many industrial and technical applications .
Mode of Action
Sodium aluminate is formed by the action of sodium hydroxide on elemental aluminium, which is an amphoteric metal . The reaction is highly exothermic once established and is accompanied by the rapid evolution of hydrogen gas . The reaction can be represented as:
2Al+2NaOH+2H2O→2NaAlO2+3H22Al + 2NaOH + 2H_2O \rightarrow 2NaAlO_2 + 3H_22Al+2NaOH+2H2O→2NaAlO2+3H2
.Biochemical Pathways
The transformation of sodium aluminate involves changes in coordination and polymerization, with intermediate molecular states challenging to resolve . The dissolution of AlOOH in molten NaOH·H2O entails a transition from octahedral Al in AlOOH to tetrahedral Al in the aluminate anion [Al(OH)4]− and mu-oxo aluminate dimer [Al2O(OH)6]2− present in solution . These tetrahedral solution-state species then precipitate to form an intermediate, amorphous, tetrahedrally coordinated, sodium aluminate hydrate phase which is stable at 70 °C, and subsequentially crystallizes during cooling to form monomeric octahedral Al in the NSA structure .
Pharmacokinetics
Sodium aluminate is highly soluble in water but insoluble in alcohol . This solubility can affect its distribution and elimination in various environments.
Result of Action
The introduction of sodium aluminate leads to an increase in the water demand of cement and a decrease in its strength . The sodium aluminate and polycarboxylate ether (pce) admixtures ensure the production of higher strength cements . It has been found that the addition of Na[Al(OH)4] – PCE significantly increases the compressive strength of cement mortar, particularly at 10–48 h of hydration .
Action Environment
Environmental factors can influence the action, efficacy, and stability of sodium aluminate. For instance, the compound’s alkaline nature can contribute to soil and water pollution if improperly disposed of . Furthermore, sodium aluminate reacts violently with acids and is corrosive to metals , indicating that its action can be significantly influenced by the chemical composition of its environment.
Safety and Hazards
Future Directions
properties
IUPAC Name |
sodium;dioxoalumanuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al.Na.2O/q-1;+1;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYJYQHRNMMNLRH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[Al-]=O.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NaAlO2, AlNaO2 |
Source
|
| Record name | SODIUM ALUMINATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0566 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | sodium aluminate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Sodium_aluminate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3051206 |
Source
|
| Record name | Sodium aluminate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3051206 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
81.970 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White solid; [Merck Index] Hygroscopic; [ICSC] White crystalline solid, soluble in water; [Hawley], WHITE HYGROSCOPIC POWDER. |
Source
|
| Record name | Sodium aluminate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/7068 | |
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| Record name | SODIUM ALUMINATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0566 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Solubility |
SOL IN WATER; INSOL IN ALCOHOL, Solubility in water: very good |
Source
|
| Record name | SODIUM ALUMINATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5023 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | SODIUM ALUMINATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0566 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Density |
>1.5 g/cm³ |
Source
|
| Record name | SODIUM ALUMINATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0566 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Product Name |
Sodium aluminate | |
Color/Form |
WHITE GRANULAR MASS, WHITE AMORPHOUS POWDER | |
CAS RN |
1302-42-7, 11138-49-1 |
Source
|
| Record name | Sodium metaaluminate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1302-42-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Sodium aluminate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001302427 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Aluminum sodium oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0011138491 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sodium aluminate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3051206 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Aluminium sodium dioxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.728 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | SODIUM ALUMINATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5023 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | SODIUM ALUMINATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0566 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
1650 °C |
Source
|
| Record name | SODIUM ALUMINATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5023 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | SODIUM ALUMINATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0566 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
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